Structures of two haptotropic isomers generated by the sliding of 1,3,5-triene ligands on a Pd–Pd–Pd chain†

Chemical Communications Pub Date: 2008-07-04 DOI: 10.1039/B806824K

Abstract

Two haptotropic isomers of [Pd33-DMVC)2(CH3CN)2][BF4]2 (DMVC = 1,2-di-(E)-carbomethoxyvinylcyclopentene) were structurally determined by X-ray crystallographic analyses; a monoclinic crystal contained a symmetric sandwich complex (μ3222-coordination of DMVC ligands) and a triclinic crystal contained an unsymmetric sandwich complex (μ3231-coordination of DMVC ligands), where the latter are connected to each other by C–H⋯O hydrogen bonds.

Graphical abstract: Structures of two haptotropic isomers generated by the sliding of 1,3,5-triene ligands on a Pd–Pd–Pd chain
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